Cas no 1260666-18-9 ({1H-pyrazolo4,3-bpyridin-5-yl}methanamine)

{1H-Pyrazolo[4,3-b]pyridin-5-yl}methanamine is a heterocyclic amine derivative featuring a fused pyrazolopyridine core, which serves as a versatile scaffold in medicinal chemistry and drug discovery. Its rigid bicyclic structure enhances binding affinity and selectivity, making it valuable for targeting biologically relevant receptors or enzymes. The primary amine functionality at the 5-position allows for further derivatization, enabling the synthesis of diverse pharmacophores. This compound exhibits potential applications in the development of kinase inhibitors, antiviral agents, or CNS-targeted therapeutics due to its favorable physicochemical properties and metabolic stability. Its synthetic accessibility and modularity further contribute to its utility as an intermediate in organic and pharmaceutical research.

{1H-pyrazolo4,3-bpyridin-5-yl}methanamine structure

1260666-18-9 structure

Product Name:{1H-pyrazolo4,3-bpyridin-5-yl}methanamine

CAS No:1260666-18-9

MF:C₇H₈N₄

MW:148.16522026062

CID:4828406

PubChem ID:72213570

Update Time:2025-05-28

{1H-pyrazolo4,3-bpyridin-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

- (1H-Pyrazolo[4,3-b]pyridin-5-yl)methanamine
- 1h-pyrazolo[4,3-b]pyridine-5-methanamine
- AB73720
- 1H-PYRAZOLO[4,3-B]PYRIDIN-5-YLMETHYLAMINE
- {1H-pyrazolo4,3-bpyridin-5-yl}methanamine
- Inchi： 1S/C7H8N4/c8-3-5-1-2-6-7(10-5)4-9-11-6/h1-2,4H,3,8H2,(H,9,11)
- InChI Key： KYOGGCCICUHQBH-UHFFFAOYSA-N
- SMILES： N1C(CN)=CC=C2C=1C=NN2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
XLogP3: -0.5
Topological Polar Surface Area: 67.6

{1H-pyrazolo4,3-bpyridin-5-yl}methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029181935-1g	(1H-Pyrazolo[4,3-b]pyridin-5-yl)methanamine	1260666-18-9	95%	1g	$1681.00	2023-09-03
Alichem	A029181935-5g	(1H-Pyrazolo[4,3-b]pyridin-5-yl)methanamine	1260666-18-9	95%	5g	3,484.00 USD	2021-06-01
Enamine	EN300-1652942-0.05g	{1H-pyrazolo[4,3-b]pyridin-5-yl}methanamine	1260666-18-9		0.05g	$1140.0	2023-06-04
Enamine	EN300-1652942-0.1g	{1H-pyrazolo[4,3-b]pyridin-5-yl}methanamine	1260666-18-9		0.1g	$1195.0	2023-06-04
Enamine	EN300-1652942-0.25g	{1H-pyrazolo[4,3-b]pyridin-5-yl}methanamine	1260666-18-9		0.25g	$1249.0	2023-06-04
Enamine	EN300-1652942-0.5g	{1H-pyrazolo[4,3-b]pyridin-5-yl}methanamine	1260666-18-9		0.5g	$1302.0	2023-06-04
Enamine	EN300-1652942-1.0g	{1H-pyrazolo[4,3-b]pyridin-5-yl}methanamine	1260666-18-9		1g	$1357.0	2023-06-04
Enamine	EN300-1652942-2.5g	{1H-pyrazolo[4,3-b]pyridin-5-yl}methanamine	1260666-18-9		2.5g	$2660.0	2023-06-04
Enamine	EN300-1652942-5.0g	{1H-pyrazolo[4,3-b]pyridin-5-yl}methanamine	1260666-18-9		5g	$3935.0	2023-06-04
Enamine	EN300-1652942-10.0g	{1H-pyrazolo[4,3-b]pyridin-5-yl}methanamine	1260666-18-9		10g	$5837.0	2023-06-04